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Compound of Interest

Compound Name: 4-Methyl-2-phenoxypyridine
Cat. No.: B1642503
Get Quote

This guide provides a comprehensive technical overview of 4-methyl-2-phenoxypyridine, a
substituted pyridine derivative of interest to researchers and professionals in organic synthesis,
medicinal chemistry, and materials science. This document delves into its nomenclature,
physicochemical properties, synthesis strategies, and potential applications, offering insights
grounded in established chemical principles.

Part 1: Chemical Identity and Nomenclature

The compound with the common name 2-phenoxy-4-picoline is systematically identified under
IUPAC nomenclature, which provides an unambiguous representation of its molecular
structure.

IUPAC Name

The formal IUPAC name for this compound is 4-methyl-2-phenoxypyridine. This name is
derived from the parent heterocycle, pyridine, with a methyl group at the 4th position and a
phenoxy group at the 2nd position of the pyridine ring.

Synonyms
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In scientific literature and chemical databases, this compound may be referred to by several

synonyms, including:
e 2-phenoxy-4-picoline

e 2-phenoxy-y-picoline

Chemical Structure and Properties

The structural formula and key physicochemical properties are summarized below.
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Part 2: Synthesis and Methodologies

The synthesis of 4-methyl-2-phenoxypyridine can be approached through several
established synthetic routes for forming aryl ether linkages on heterocyclic rings. A common
and effective method involves nucleophilic aromatic substitution (SNAr).

General Synthesis Workflow via SNAr

The synthesis of 2-phenoxypyridine derivatives can be efficiently achieved through the reaction
of a halopyridine with a phenoxide. In the case of 4-methyl-2-phenoxypyridine, this involves
the reaction of 2-chloro-4-methylpyridine with phenol in the presence of a base.
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Caption: General workflow for the synthesis of 4-methyl-2-phenoxypyridine.

Detailed Experimental Protocol

The following is a representative experimental protocol for the synthesis of 4-methyl-2-
phenoxypyridine:

» Reagent Preparation: To a solution of phenol (1.2 equivalents) in a suitable aprotic polar
solvent such as dimethylformamide (DMF), add a strong base like sodium hydride (NaH) or a
milder base such as potassium carbonate (K2COs) (1.5 equivalents) portion-wise at 0 °C.

o Reaction Mixture: Stir the mixture at room temperature until the evolution of hydrogen gas
ceases (in the case of NaH) or for 30 minutes (for K2CO3) to ensure the complete formation
of the corresponding phenoxide.

e Nucleophilic Substitution: Add 2-chloro-4-methylpyridine (1.0 equivalent) to the reaction
mixture.

e Heating: Heat the reaction mixture to a temperature between 80-120 °C and monitor the
reaction progress by thin-layer chromatography (TLC).

e Workup: Upon completion, cool the reaction mixture to room temperature and quench with
water. Extract the aqueous layer with a suitable organic solvent like ethyl acetate.
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 Purification: Combine the organic layers, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure. Purify the crude product by column chromatography on
silica gel to afford the desired 4-methyl-2-phenoxypyridine.

Part 3: Applications in Research and Development

While specific applications of 4-methyl-2-phenoxypyridine are not extensively documented,
its structural motifs are present in molecules with significant biological activity and material
properties. Pyridine derivatives are widely used as intermediates in the synthesis of
pharmaceuticals and agrochemicals.[1]

Pharmaceutical and Agrochemical Synthesis

The phenoxypyridine scaffold is a key structural element in a variety of biologically active
compounds. For instance, the related compound 2-methoxy-4-methylpyridine is a versatile
building block in the synthesis of pharmaceuticals and agrochemicals.[1] The ability of the
pyridine nitrogen to participate in hydrogen bonding and coordination is crucial for the binding
of drugs to their biological targets.[2]

The N-methyl-4-phenoxypicolinamide motif, which is structurally related, is found in potent anti-
cancer agents like sorafenib.[3] This suggests that 4-methyl-2-phenoxypyridine could serve
as a valuable intermediate for the synthesis of novel therapeutic agents.

Ligand Development in Coordination Chemistry

Pyridine-based structures are fundamental in the design of ligands for coordination chemistry.
The nitrogen atom of the pyridine ring can coordinate with metal ions, and the substituents on
the ring can be modified to tune the electronic and steric properties of the resulting metal
complexes. These complexes can have applications in catalysis and materials science.[1] For
example, substituted 2-pyridyl-4-phenylquinolines are used as bidentate aza chelating
molecules for complexing with metal cations like Ru, Os, and Ir.[4]

Part 4: Conclusion

4-methyl-2-phenoxypyridine is a compound with significant potential as a building block in
various fields of chemical research and development. Its synthesis is achievable through well-
established methodologies, and its structural features suggest its utility in the creation of novel
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pharmaceuticals, agrochemicals, and advanced materials. Further exploration of the reactivity
and applications of this compound is warranted to fully realize its scientific and commercial
potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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